Cas no 1973-59-7 (20-Azacholesterol)

20-Azacholesterol structure
20-Azacholesterol structure
Product Name:20-Azacholesterol
CAS No:1973-59-7
MF:C26H45NO
MW:387.641607999802
CID:908371
PubChem ID:3081971
Update Time:2025-04-19

20-Azacholesterol Chemical and Physical Properties

Names and Identifiers

    • 20-Azacholesterol
    • (3S,8R,9S,10R,13S,14S,17S)-10,13-dimethyl-17-[methyl(4-methylpentyl)amino]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • (3beta,17beta)-17-[methyl(4-methylpentyl)amino]androst-5-en-3-ol
    • Androst-5-en-3-ol, 17-(methyl(4-methylpentyl)amino)-, (3beta,17beta)-
    • SCHEMBL21230969
    • 1973-59-7
    • 17-[Methyl(4-methylpentyl)amino]androst-5-en-3-ol
    • DTXSID20941486
    • Inchi: 1S/C26H45NO/c1-18(2)7-6-16-27(5)24-11-10-22-21-9-8-19-17-20(28)12-14-25(19,3)23(21)13-15-26(22,24)4/h8,18,20-24,28H,6-7,9-17H2,1-5H3/t20-,21-,22-,23-,24-,25-,26-/m0/s1
    • InChI Key: KBXHYUUOONOAIT-OLDNPOFQSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)N(C)CCCC(C)C

Computed Properties

  • Exact Mass: 387.35035
  • Monoisotopic Mass: 387.350115059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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